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Compound of Interest

Compound Name: N-Isopropyl Carvedilol-d6

Cat. No.: B587584 Get Quote

Technical Guide: N-Isopropyl Carvedilol-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on N-Isopropyl Carvedilol-d6, a deuterated

analog of N-Isopropyl Carvedilol, which is a known impurity of the drug Carvedilol. This

document is intended to serve as a quick reference for researchers and professionals involved

in the development, analysis, and quality control of Carvedilol.

Core Molecular Data
The fundamental molecular properties of N-Isopropyl Carvedilol-d6 are summarized in the

table below. This data is essential for mass spectrometry-based applications, where this

isotopically labeled compound is often used as an internal standard for quantitative analysis.

Property Value

Chemical Name N-Isopropyl Carvedilol-d6

CAS Number 1246815-40-6[1][2]

Molecular Formula C₂₇H₂₆D₆N₂O₄[1][2][3]

Molecular Weight 454.59[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b587584?utm_src=pdf-interest
https://www.benchchem.com/product/b587584?utm_src=pdf-body
https://www.benchchem.com/product/b587584?utm_src=pdf-body
https://www.pharmaffiliates.com/en/1246815-40-6-n-isopropyl-carvedilol-d6-pasti054130.html
https://www.pharmaffiliates.com/en/parentapi/carvedilol-impurities
https://www.pharmaffiliates.com/en/1246815-40-6-n-isopropyl-carvedilol-d6-pasti054130.html
https://www.pharmaffiliates.com/en/parentapi/carvedilol-impurities
https://www.scbt.com/ko/p/n-isopropyl-carvedilol-d6-1246815-40-6
https://www.pharmaffiliates.com/en/1246815-40-6-n-isopropyl-carvedilol-d6-pasti054130.html
https://www.pharmaffiliates.com/en/parentapi/carvedilol-impurities
https://www.scbt.com/ko/p/n-isopropyl-carvedilol-d6-1246815-40-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship and Application
N-Isopropyl Carvedilol-d6's primary application in a research and development setting is as

an internal standard for the quantification of N-Isopropyl Carvedilol, an impurity of Carvedilol.

The diagram below illustrates the relationship between these compounds.

Drug Substance

Impurity

Analytical Standard

Carvedilol
C₂₄H₂₆N₂O₄

MW: 406.47

N-Isopropyl Carvedilol
C₂₇H₃₂N₂O₄

MW: 448.55

  Potential formation during synthesis or degradation

N-Isopropyl Carvedilol-d6
C₂₇H₂₆D₆N₂O₄

MW: 454.59

  Used for quantification of

Click to download full resolution via product page

Caption: Relationship between Carvedilol, its impurity, and the deuterated standard.

Experimental Protocol: Use in Quantitative Analysis
(Conceptual Workflow)
While specific experimental protocols are highly dependent on the analytical instrumentation

and matrix being studied, the following conceptual workflow outlines the general use of N-
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Isopropyl Carvedilol-d6 as an internal standard in a liquid chromatography-mass

spectrometry (LC-MS) based bioanalytical or impurity profiling method.

Sample Preparation
(e.g., plasma, drug substance)

Spike with N-Isopropyl Carvedilol-d6
(Internal Standard)

Extraction
(e.g., SPE, LLE)

LC Separation

Mass Spectrometry Detection
(e.g., MRM mode)

Data Analysis
(Ratio of Analyte to Internal Standard)
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Caption: A typical experimental workflow for using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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